Cas no 2680530-51-0 (N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride)

• Product Name: N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride
• CAS No: 2680530-51-0
• MF: C₁₈H₂₀ClN₃O₄S₂
• MW: 441.952100753784
• CID: 6143926
• PubChem ID: 165942074
• Update Time: 2025-11-01

N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2680530-51-0
• N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride
• EN300-28330158

• Inchi： 1S/C18H19N3O4S2.ClH/c1-24-16-9-8-14(10-17(16)25-2)19-18-20-15(11-26-18)12-4-6-13(7-5-12)21-27(3,22)23;/h4-11,21H,1-3H3,(H,19,20);1H
• InChI Key： FSFPURNSCIKYIB-UHFFFAOYSA-N
• SMILES： Cl.S(C)(NC1C=CC(=CC=1)C1=CSC(=N1)NC1C=CC(=C(C=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 441.0583762g/mol
• Monoisotopic Mass: 441.0583762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 563
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Additional information on N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride

Introduction to N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride (CAS No. 2680530-51-0)

N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride, identified by its CAS number 2680530-51-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry. The structural complexity and unique functional groups present in this molecule contribute to its intriguing pharmacological properties, which have been the focus of numerous studies aimed at understanding its mechanisms of action and therapeutic potential.

The molecular structure of N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride features a central thiazole ring substituted with an amino group and a phenyl ring. The phenyl ring is further modified with a methanesulfonamide moiety, which is connected to another phenyl ring through an amine linkage. This intricate arrangement of functional groups provides multiple sites for interaction with biological targets, making the compound a promising candidate for drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents based on thiazole derivatives due to their diverse biological activities. Thiazole compounds have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties, among others. The presence of the 3,4-dimethoxyphenyl group in N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride is particularly noteworthy, as it has been associated with enhanced binding affinity to certain biological targets. This structural feature has prompted researchers to explore its potential in developing new drugs targeting various diseases.

One of the most compelling aspects of this compound is its ability to modulate cellular signaling pathways involved in cancer progression. Studies have indicated that N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride can interfere with key enzymes and receptors that are crucial for tumor growth and survival. For instance, research has shown that it may inhibit the activity of kinases such as EGFR (epidermal growth factor receptor), which are often overexpressed in cancer cells and contribute to their uncontrolled proliferation.

Furthermore, the compound has demonstrated potential in preclinical studies as an inhibitor of angiogenesis, the process by which new blood vessels form to supply nutrients to tumors. By blocking angiogenesis, N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride could help starve tumors and prevent their spread to other parts of the body. These findings have positioned this compound as a promising lead for further development into an anti-cancer therapeutic agent.

The synthesis of N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the thiazole ring through condensation reactions between appropriate precursors, followed by functionalization with the 3,4-dimethoxyphenyl group via nucleophilic substitution. The introduction of the methanesulfonamide moiety is typically achieved through reaction with methanesulfonyl chloride in the presence of a base. Finally, conversion to the hydrochloride salt enhances the solubility and stability of the compound.

In terms of pharmacokinetic properties, N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride has been shown to exhibit good oral bioavailability in animal models. This suggests that it may be suitable for therapeutic use as an oral medication. Additionally, preliminary studies indicate that it has a favorable safety profile with minimal toxicity at doses relevant to its intended therapeutic use. These attributes make it an attractive candidate for further clinical development.

The ongoing research into N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride also includes investigations into its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate how this compound interacts with its target proteins. Understanding these interactions at an atomic level can provide valuable insights into how it exerts its biological effects and can guide future modifications to enhance its potency and selectivity.

One particularly exciting area of research is the exploration of N-(4-{2-[(3,4-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride's potential in combination therapies. By pairing this compound with other drugs that target different aspects of cancer biology, researchers hope to achieve synergistic effects that could lead to more effective treatments. Preliminary data suggest that when used in combination with standard chemotherapeutic agents or targeted therapies like tyrosine kinase inhibitors (TKIs), this compound can significantly improve tumor regression rates in preclinical models.

The development pipeline for N-(4-{2-[(3，